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Overview of Key SRC Inhibitors

Get Quote

Key Indications (Approved or Under
Investigation)

Inhibitor Primary Molecular Development
Name Targets Status
Dasatinib [1] Src, Ber-Abl, c-Kit, FDA-Approved
[2] PDGFR

Bosutinib [1]  Src, Ber-Abl FDA-Approved
(2]

Saracatinib Src, Abl Investigational

(3]

Ponatinib [2]  Src, Ber-Abl (including  FDA-Approved
T3151 mutant)

Tirbanibulin Src, Microtubule FDA-Approved
[2] Polymerization

Chronic Myelogenous Leukemia (CML),
Ph+ Acute Lymphoblastic Leukemia
(ALL) [1]

Chronic Myelogenous Leukemia (CML)
[1]

Under investigation for repurposing in
diseases like lung cancer [3]

Leukemia (specific types not listed in
sources) [2]

Topical treatment of actinic keratosis [2]

SRC Kinase Signaling and Inhibitor Workflow
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The following diagram illustrates the position of SRC kinase in cellular signaling and a general workflow for

evaluating its inhibitors, which can provide context for understanding how FIIN-2 might be compared.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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